![molecular formula C11H8Cl2N2O2 B4700679 2,6-dichloro-N-(5-methyl-3-isoxazolyl)benzamide](/img/structure/B4700679.png)
2,6-dichloro-N-(5-methyl-3-isoxazolyl)benzamide
Overview
Description
2,6-dichloro-N-(5-methyl-3-isoxazolyl)benzamide, also known as DMIB, is a chemical compound that has been widely used in scientific research. It is a potent and selective inhibitor of a protein called glycogen synthase kinase-3 (GSK-3), which plays a crucial role in many cellular processes, including cell growth, differentiation, and apoptosis.
Mechanism of Action
2,6-dichloro-N-(5-methyl-3-isoxazolyl)benzamide binds to the ATP-binding site of GSK-3 and inhibits its activity by preventing the transfer of phosphate from ATP to its substrates. This leads to the accumulation of its substrates and the downstream effects of GSK-3 inhibition.
Biochemical and physiological effects:
2,6-dichloro-N-(5-methyl-3-isoxazolyl)benzamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, to promote neurite outgrowth and synaptic plasticity in neurons, to improve glucose tolerance and insulin sensitivity in diabetic animals, and to protect against ischemic injury in the heart and brain.
Advantages and Limitations for Lab Experiments
2,6-dichloro-N-(5-methyl-3-isoxazolyl)benzamide has several advantages as a research tool. It is a potent and selective inhibitor of GSK-3, which allows for the specific study of its role in various cellular processes. It has also been shown to have good bioavailability and to cross the blood-brain barrier, which makes it suitable for in vivo experiments. However, 2,6-dichloro-N-(5-methyl-3-isoxazolyl)benzamide has some limitations as well. It is a small molecule that may have off-target effects, and its use may not fully reflect the physiological role of GSK-3.
Future Directions
There are several future directions for the study of 2,6-dichloro-N-(5-methyl-3-isoxazolyl)benzamide and GSK-3. One direction is the development of more potent and selective inhibitors of GSK-3 that can be used in clinical settings. Another direction is the investigation of the role of GSK-3 in aging and age-related diseases, such as Alzheimer's disease. Additionally, the use of 2,6-dichloro-N-(5-methyl-3-isoxazolyl)benzamide in combination with other drugs or therapies may provide new insights into the treatment of various diseases.
Scientific Research Applications
2,6-dichloro-N-(5-methyl-3-isoxazolyl)benzamide has been extensively used in scientific research as a tool to study the role of GSK-3 in various cellular processes. It has been shown to inhibit GSK-3 activity in a dose-dependent manner and to induce the phosphorylation of its substrates, such as β-catenin, tau protein, and glycogen synthase. 2,6-dichloro-N-(5-methyl-3-isoxazolyl)benzamide has been used to investigate the role of GSK-3 in cancer, neurodegenerative diseases, diabetes, and other disorders.
properties
IUPAC Name |
2,6-dichloro-N-(5-methyl-1,2-oxazol-3-yl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8Cl2N2O2/c1-6-5-9(15-17-6)14-11(16)10-7(12)3-2-4-8(10)13/h2-5H,1H3,(H,14,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITLUYCSHGCBQTH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)C2=C(C=CC=C2Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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